Cas no 102015-85-0 (2-Butyne-1,4-diamine, N,N'-dimethyl-N,N'-diphenyl-)

2-Butyne-1,4-diamine, N,N'-dimethyl-N,N'-diphenyl- structure
102015-85-0 structure
Product name:2-Butyne-1,4-diamine, N,N'-dimethyl-N,N'-diphenyl-
CAS No:102015-85-0
MF:C18H20N2
MW:264.364804267883
CID:1131462
PubChem ID:10706758

2-Butyne-1,4-diamine, N,N'-dimethyl-N,N'-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Butyne-1,4-diamine, N,N'-dimethyl-N,N'-diphenyl-
    • N,N'-dimethyl-N,N'-diphenylbut-2-yne-1,4-diamine
    • DTXSID20443819
    • 102015-85-0
    • Inchi: InChI=1S/C18H20N2/c1-19(17-11-5-3-6-12-17)15-9-10-16-20(2)18-13-7-4-8-14-18/h3-8,11-14H,15-16H2,1-2H3
    • InChI Key: IZPCQVBYHBDRFN-UHFFFAOYSA-N
    • SMILES: CN(CC#CCN(C)C1=CC=CC=C1)C2=CC=CC=C2

Computed Properties

  • Exact Mass: 264.1628
  • Monoisotopic Mass: 264.162648646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 6.48

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